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Compound of Interest

Compound Name: Dichlorine dioxide

CAS No.: 12292-23-8

Cat. No.: B1216961

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorine dioxide (ClO₂) is a highly effective and selective oxidizing agent that has found

increasing application in organic synthesis.[1][2][3] Unlike traditional chlorine-based oxidants,

ClO₂ primarily reacts via an electron-transfer mechanism, which minimizes the formation of

undesirable chlorinated byproducts.[4] Its high reactivity towards electron-rich organic

compounds, such as phenols, anilines, and thiols, makes it a valuable tool for chemoselective

transformations.[4] This document provides detailed application notes and experimental

protocols for the use of chlorine dioxide in key organic transformations relevant to research and

pharmaceutical development.

Mechanism of Action: Electron Transfer Pathway
The predominant reaction pathway for chlorine dioxide with organic compounds is electron

transfer.[4] In this process, the organic substrate donates an electron to ClO₂, which is reduced

to the chlorite anion (ClO₂⁻). This initial step often generates a radical cation from the organic

substrate, which can then undergo further reactions to yield the final oxidized product. This
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mechanism is responsible for the high selectivity of ClO₂, as it preferentially targets moieties

with high electron density.
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Slowly add aq. NaClO₂

and aq. HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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